Cas no 2320899-56-5 (5-(furan-2-yl)-N-(6-phenylpyrimidin-4-yl)methyl-1,2-oxazole-3-carboxamide)

• Product Name: 5-(furan-2-yl)-N-(6-phenylpyrimidin-4-yl)methyl-1,2-oxazole-3-carboxamide
• CAS No: 2320899-56-5
• MF: C₁₉H₁₄N₄O₃
• MW: 346.339463710785
• CID: 6504857
• PubChem ID: 122261920
• Update Time: 2025-06-08

5-(furan-2-yl)-N-(6-phenylpyrimidin-4-yl)methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-N-(6-phenylpyrimidin-4-yl)methyl-1,2-oxazole-3-carboxamide
• F6495-9451
• 5-(furan-2-yl)-N-[(6-phenylpyrimidin-4-yl)methyl]-1,2-oxazole-3-carboxamide
• 2320899-56-5
• 5-(furan-2-yl)-N-((6-phenylpyrimidin-4-yl)methyl)isoxazole-3-carboxamide
• AKOS032716432

• Inchi： 1S/C19H14N4O3/c24-19(16-10-18(26-23-16)17-7-4-8-25-17)20-11-14-9-15(22-12-21-14)13-5-2-1-3-6-13/h1-10,12H,11H2,(H,20,24)
• InChI Key： TXUMNAMRABQMQQ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=CC(C(NCC2C=C(C3C=CC=CC=3)N=CN=2)=O)=N1

Computed Properties

• Exact Mass: 346.10659032g/mol
• Monoisotopic Mass: 346.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 94Ų

Additional information on 5-(furan-2-yl)-N-(6-phenylpyrimidin-4-yl)methyl-1,2-oxazole-3-carboxamide

Introduction to 5-(furan-2-yl)-N-(6-phenylpyrimidin-4-yl)methyl-1,2-oxazole-3-carboxamide (CAS No. 2320899-56-5)

5-(furan-2-yl)-N-(6-phenylpyrimidin-4-yl)methyl-1,2-oxazole-3-carboxamide (CAS No. 2320899-56-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a furan ring, a pyrimidine moiety, and an oxazole core. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The chemical structure of 5-(furan-2-yl)-N-(6-phenylpyrimidin-4-yl)methyl-1,2-oxazole-3-carboxamide is defined by the following formula: C₁₉H₁₄N₄O₃. The molecular weight of this compound is approximately 346.33 g/mol. The presence of the furan ring and the phenyl group in the pyrimidine moiety imparts significant aromaticity and stability to the molecule, which are crucial for its biological activity.

Recent studies have highlighted the potential of 5-(furan-2-yl)-N-(6-phenylpyrimidin-4-yl)methyl-1,2-oxazole-3-carboxamide in various therapeutic areas. One of the most notable applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action involves the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway and the MAPK/ERK pathway.

In addition to its antiproliferative effects, 5-(furan-2-yl)-N-(6-phenylpyrimidin-4-yl)methyl-1,2-oxazole-3-carboxamide has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-(furan-2-yl)-N-(6-phenylpyrimidin-4-yl)methyl-1,2-oxazole-3-carboxamide have also been studied extensively. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, it has been shown to have low toxicity in animal models, which is an important consideration for its potential use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(furan-2-y l)-N-(6 -phen ylpy rim idin -4 -y l)me th yl -1 , 2 -o xaz ole -3 -car box amide in human subjects. Early results from phase I trials have been promising, with no serious adverse events reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 5-(furan -2 -y l)- N -(6 -phe n yl py rim idin -4 -y l)me th yl -1 , 2 -o xaz ole -3 -car box amide (CAS No. 2320899 -5 6 -5 ) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of oncology and inflammation. As research continues to advance, it is likely that this compound will play an important role in the development of new treatments for various diseases.